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Compound of Interest

Benzofuran-5-ylmethanesulfonyl
Compound Name:
chloride

Cat. No.: B13558745

Get Quote

Executive Summary

Benzofuran-5-ylmethanesulfonyl chloride is a specialized heterocyclic building block used

primarily in medicinal chemistry for sulfonylation reactions, particularly in the synthesis of anti-
arrhythmic agents (e.g., Dronedarone analogs) and kinase inhibitors.[1][2][3]

Market Status:

 Availability: Low.[1] Often "Made to Order" or available only in milligram quantities from
catalog vendors.[1]

» Price Point: High. Retail pricing averages

500 per gram for catalog quantities.[1]

 Critical Alert: There is significant nomenclature confusion in vendor catalogs. Many suppliers
list Benzofuran-5-sulfonyl chloride (CAS 869885-60-9, no methyl spacer) under the synonym
Benzofuran-5-ylmethanesulfonyl chloride.[1] Researchers must verify the CAS and
molecular structure before procurement.[1]
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Part 1: Chemical Identity & Nomenclature Alert

Before sourcing, you must distinguish between the two structural variants often sold under
similar names.

The Direct Analog (Commercially Dominant)[1]

e Chemical Name: Benzofuran-5-sulfonyl chloride[1][3][4]
o CAS Number:[1][2][3][5][6]

e Formula:

e Molecular Weight: 216.64 g/mol [1]

» Structure: Sulfonyl chloride group attached directly to the C5 position of the benzofuran ring.

[1]

e Vendor Status: Frequently mislabeled as the "methanesulfony!" variant.[1]

The Methylene Homolog (Specific Target)[1]

o Chemical Name: Benzofuran-5-yImethanesulfonyl chloride[1][2][3][5][6]

Theoretical CAS: (Rare/Custom Synthesis)

Formula:

Molecular Weight: 230.67 g/mol [1]

Structure: Sulfonyl chloride group attached to C5 via a methylene (

) spacer.[1]

Vendor Status: Rare.[1] Usually requires custom synthesis or specific inquiry.

Recommendation: If your SAR (Structure-Activity Relationship) study requires the flexible
methylene spacer, do not rely on the product name alone.[1] Confirm the structure via CAS
869885-60-9 (Direct) vs. custom requests.
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Part 2: Market Analysis (Price & Availability)[1]

The following data reflects current market conditions for the commercially available CAS
869885-60-9 (Direct Analog).

Estimated Price

uantit Unit Cost (USD/ Notes
Q e Range (USD) ( 9)

High markup for R&D

50 mg $120 — $180 $2,400 — $3,600
samples.[1]
Standard medicinal
250 mg $250 — $350 $1,000 — $1,400 _
chemistry scale.[1]
Best value for catalog
1 gram $400 — $550 $400 — $550
orders.[1]
_ Requires lead time
Bulk (>10g) Inquire ~$80 — $150

(2—4 weeks).[1]

Sourcing Strategy & Lead Times[1]

o Stock Status: Most US/EU vendors (Sigma, Fisher) do not hold significant domestic stock.[1]
They act as distributors for Asian manufacturers (e.g., BLD Pharm, Enamine, MolCore).[1]

e Lead Time:
o In-Stock (Domestic): 1-3 Days (Rare).[1]
o Factory Stock (China/India): 2—3 Weeks.

o Custom Synthesis: 6-8 Weeks.[1]

Decision Matrix: Sourcing vs. Synthesis

The high cost ($450/g) drives many labs to synthesize this reagent in-house if >5¢g is needed.

[1]
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BUY (Catalog)
Med Chem <1 Gram Cost: ~$450
/ Time: 2 Weeks
Need Benzofuran-5-SO2CI Quantity Required?
\ SYNTHESIZE (In-House)
>5 Grams Cost: ~$50/g
Time: 1 Week

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing benzofuran sulfonyl chlorides based on scale and
cost-efficiency.

Part 3: Technical Specifications & Stability[1]
Physical Properties

o Appearance: White to pale yellow crystalline solid.[1]
e Solubility: Soluble in DCM, THF, Ethyl Acetate.[1] Reacts violently with water/alcohols.[1]
e Purity Markers:

o 1H-NMR: Check for benzofuran protons (aromatic region 6.5-8.0 ppm).[1]

o Impurity: Benzofuran-5-sulfonic acid (broad peak >10 ppm or baseline drift) indicates
hydrolysis.[1]

Stability & Storage (Critical)
Sulfonyl chlorides are highly moisture-sensitive.[1]

o Hydrolysis: Rapidly degrades to sulfonic acid and HCI upon exposure to atmospheric
moisture.[1]

» Storage Protocol:
o Store at 2-8°C (Refrigerated).

o Keep under inert atmosphere (Argon or Nitrogen).[1]
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o Seal with Parafilm/electrical tape to prevent moisture ingress.[1]

o Re-test purity if the bottle has been open for >1 month.

Part 4: Synthesis & Handling Protocols

If commercial availability is low or cost is prohibitive, the following synthetic routes are
established.

Route A: Synthesis of Benzofuran-5-sulfonyl chloride
(Direct)

Mechanism: Diazotization of 5-aminobenzofuran followed by Meerwein sulfonation.[1] Direct
chlorosulfonation of benzofuran is not recommended due to acid-catalyzed polymerization of
the furan ring.[1]

Precursor: 5-Aminobenzofuran.[1]

Diazotization:

[1]

Sulfonylation: React diazonium salt with

in acetic acid/

(Meerwein reaction).

Yield: Typically 60—-75%.[1]

Route B: Synthesis of Benzofuran-5-ylmethanesulfonyl
chloride (Homolog)

Mechanism: Functionalization of the methyl group via chloromethylation or reduction of the
aldehyde.[1]
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Benzofuran-5-carbaldehyde

Reduction (NaBH4)
-> Alcohol

:

Chlorination (SOCI2)
-> 5-Chloromethylbenzofuran

:

Sulfonation (Na2S03)
-> Sulfonic Acid Salt

Chlorination (POCI3)

-> Benzofuran-5-ylmethanesulfonyl CI

Click to download full resolution via product page

Figure 2: Synthetic pathway for the methylene homolog variant.

Handling Protocol for Reactions

When using this reagent in sulfonylation (e.g., reacting with an amine):
¢ Solvent: Use anhydrous DCM or THF.[1]
« Base: Use a non-nucleophilic base (TEA, DIPEA, or Pyridine) to scavenge HCI.[1]

o Temperature: Maintain 0°C during addition to prevent side reactions (e.g., sulfene formation
or decomposition).

e Quench: Quench with saturated

solution, not water, to neutralize acid byproducts gently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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